Cas no 90389-46-1 ((3-chlorophenyl)methyl(methyl)amine hydrochloride)

• Product Name: (3-chlorophenyl)methyl(methyl)amine hydrochloride
• CAS No: 90389-46-1
• MF: C₈H₁₁Cl₂N
• MW: 192.085640192032
• CID: 840892
• PubChem ID: 12755946
• Update Time: 2025-04-19

(3-chlorophenyl)methyl(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)-N-methylmethanamine hydrochloride
• Benzenemethanamine, 3-chloro-N-methyl-, hydrochloride (1:1)
• (3-chlorophenyl)methyl(methyl)amine hydrochloride
• EN300-18663452
• 90389-46-1
• A860824
• [(3-Chlorophenyl)Methyl](Methyl)Amine Hydrochloride
• DTXSID10509039
• 1-(3-chlorophenyl)-N-methylmethanamine;hydrochloride
• FT-0707545
• Benzenemethanamine, 3-chloro-N-methyl-, hydrochloride (1
• [(3-Chlorophenyl)Methyl](Methyl)Amine HCl
• MFCD07110175
• 1-(3-Chlorophenyl)-N-methylmethanamine--hydrogen chloride (1/1)
• CS-0237736
• 1-(3-Chlorophenyl)-N-methylmethanaminehydrochloride
• L10045
• AKOS015891381
• AMY10535
• CHEMBL13884
• BENZENEMETHANAMINE, 3-CHLORO-N-METHYL-, HCL (1:1)
• DB-022551
• 3-CHLORO-N-METHYLBENZENEMETHANAMINE HYDROCHLORIDE

• MDL： MFCD07110175
• Inchi： 1S/C8H10ClN.ClH/c1-10-6-7-3-2-4-8(9)5-7;/h2-5,10H,6H2,1H3;1H
• InChI Key： QTZCFTGBUZFEFR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNC.Cl

Computed Properties

• Exact Mass: 191.0268547g/mol
• Monoisotopic Mass: 191.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų